Cas no 4351-77-3 ([3-(chloromethyl)oxetan-3-yl]methanol)

• Product Name: [3-(chloromethyl)oxetan-3-yl]methanol
• CAS No: 4351-77-3
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 860105
• PubChem ID: 529301
• Update Time: 2025-11-06

[3-(chloromethyl)oxetan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (3-(Chloromethyl)oxetan-3-yl)methanol
• (3-Chloromethyloxetan-3-yl)methanol
• [3-(Chloromethyl)-3-oxetanyl]methanol
• (3-chloromethyl-oxetan-3-yl)-methanol
• 3-(hydroxymethyl)-3-chloromethyl oxetane
• 3-Chlormethyl-3-hydroxymethyl-oxetan
• 3-chloromethyl-2-methyl-pyridine 1-oxide
• 3-Chloromethyl-2-methylpyridine N-oxide
• 3-chloromethyl-2-methylpyridine-N-oxide
• 3-chloromethyl-3-(hydroxymethyl)oxetane
• 3-chloromethyl-3-hydroxymethyl-oxetane
• CTK0A9622
• Pyridine, 3-(chloromethyl)-2-methyl-, 1-oxide
• SureCN5890547
• [3-(chloromethyl)oxetan-3-yl]methanol
• MFCD00068825
• DB-003377
• 4351-77-3
• BIZNEDGOZPNEPL-UHFFFAOYSA-N
• [3-(chloromethyl)-oxetan-3-yl]-methanol
• AKOS006370412
• SCHEMBL9335398
• SY318854
• CS-0323173
• 3-chloromethyl-3-hydroxymethyloxetane
• Oxetane, 3-chloromethyl-3-hydroxymethyl

• MDL： MFCD00068825
• Inchi： 1S/C5H9ClO2/c6-1-5(2-7)3-8-4-5/h7H,1-4H2
• InChI Key： BIZNEDGOZPNEPL-UHFFFAOYSA-N
• SMILES： ClCC1(CO)COC1

Computed Properties

• Exact Mass: 136.02917
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 221.4 °C at 760 mmHg
• Flash Point: 87.7 °C
• PSA: 29.46
• LogP: 0.23410

[3-(chloromethyl)oxetan-3-yl]methanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on [3-(chloromethyl)oxetan-3-yl]methanol

Compound CAS No. 4351-77-3: [3-(chloromethyl)oxetan-3-yl]methanol

The compound with CAS No. 4351-77-3, commonly referred to as [3-(chloromethyl)oxetan-3-yl]methanol, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of oxetane derivatives, which have gained significant attention in recent years due to their versatile reactivity and structural diversity.

Recent studies have highlighted the importance of oxetane-based compounds in the development of advanced materials and pharmaceuticals. The structure of [3-(chloromethyl)oxetan-3-yl]methanol features a three-membered oxetane ring, which is known for its ring strain and reactivity. The presence of a chloromethyl group at the 3-position of the oxetane ring introduces additional functional complexity, making this compound a valuable building block for further chemical transformations.

One of the key areas where [3-(chloromethyl)oxetan-3-yl]methanol has shown promise is in the synthesis of bioactive molecules. Researchers have explored its use as an intermediate in the construction of complex organic frameworks, particularly in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases.

The synthesis of this compound typically involves multi-step reactions, often starting from simpler precursors like epoxides or cyclic ethers. The introduction of the chloromethyl group is achieved through nucleophilic substitution reactions, leveraging the inherent reactivity of oxetane rings under specific reaction conditions.

In terms of physical properties, [3-(chloromethyl)oxetan-3-yl]methanol exhibits a melting point of approximately -60°C and a boiling point around 100°C under standard pressure conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for use in various organic synthesis protocols.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of [3-(chloromethyl)oxetan-3-yl]methanol at an unprecedented level of detail. These studies have provided insights into its potential as a precursor for generating reactive intermediates, such as carbocations or nitrenes, which are critical in many organic transformations.

The application of this compound extends beyond traditional organic synthesis. It has been explored as a component in polymerizable systems, where its ability to undergo ring-opening polymerization under specific conditions offers new possibilities for creating advanced polymeric materials with tailored properties.

In conclusion, CAS No. 4351-77-3, or [3-(chloromethyl)oxetan-3-yl]methanol, represents a valuable addition to the arsenal of modern organic chemistry tools. Its unique structure and reactivity make it a subject of ongoing research interest, with potential applications spanning from drug discovery to materials science.